
safe handling and disposal procedures for 1,8-
Dibromooctane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,8-Dibromooctane

Cat. No.: B1199895 Get Quote

Application Notes and Protocols for 1,8-
Dibromooctane
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and

disposal of 1,8-Dibromooctane (CAS No: 4549-32-0). Adherence to these guidelines is crucial

for ensuring laboratory safety and minimizing environmental impact.

Overview and Physical Properties
1,8-Dibromooctane is a halogenated hydrocarbon commonly used in organic synthesis as a

building block and alkylating reagent.[1] It is a combustible liquid that is incompatible with

strong oxidizing agents and strong bases.[2][3]

Table 1: Physical and Chemical Properties of 1,8-Dibromooctane
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Property Value Reference(s)

Molecular Formula C8H16Br2 [4]

Molecular Weight 272.02 g/mol [5]

Appearance Yellow Liquid [4][6]

Odor Odorless [4][6]

Melting Point 12-16 °C (54-61 °F) [1][2]

Boiling Point 270-272 °C (518-522 °F) [1][6]

Density 1.477 g/mL at 25 °C [1][7]

Flash Point > 112 °C (> 233.6 °F) [6]

Solubility Insoluble in water [4]

Vapor Density 9.37 [6]

Health and Safety Information
1,8-Dibromooctane is considered hazardous and requires careful handling. It is known to

cause skin and eye irritation.[8] Inhalation of high vapor concentrations may lead to symptoms

such as headache, dizziness, tiredness, nausea, and vomiting.[4]

Table 2: Toxicological Data for 1,8-Dibromooctane

Test Result Species Reference

LD50 Oral 4,984 mg/kg Rat

LD50 Dermal 8,880 mg/kg Rabbit

Safe Handling and Storage Protocols
3.1. Engineering Controls

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15651~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2014:18:45~~1%208-Dibromooctane~~
https://www.cdhfinechemical.com/images/product/msds/37_514406125_18-DIBROMOOCTANECASNO-4549-32-0-MSDS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15651~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2014:18:45~~1%208-Dibromooctane~~
https://www.fishersci.com/store/msds?partNumber=AC112880500&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15651~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2014:18:45~~1%208-Dibromooctane~~
https://www.fishersci.com/store/msds?partNumber=AC112880500&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/ja/product/aldrich/d42607
https://www.chemsrc.com/en/cas/4549-32-0_170644.html
https://www.sigmaaldrich.com/JP/ja/product/aldrich/d42607
https://www.fishersci.com/store/msds?partNumber=AC112880500&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/ja/product/aldrich/d42607
https://www.chembk.com/en/chem/1,8-Dibromooctane
https://www.fishersci.com/store/msds?partNumber=AC112880500&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15651~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2014:18:45~~1%208-Dibromooctane~~
https://www.fishersci.com/store/msds?partNumber=AC112880500&countryCode=US&language=en
https://www.benchchem.com/product/b1199895?utm_src=pdf-body
https://www.spectrumchemical.com/media/sds/D1463_AGHS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15651~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2014:18:45~~1%208-Dibromooctane~~
https://www.benchchem.com/product/b1199895?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Work in a well-ventilated area, preferably in a chemical fume hood, to keep airborne

concentrations of vapors low.[8]

Ensure that an eyewash station and safety shower are readily accessible.

3.2. Personal Protective Equipment (PPE)

Eye Protection: Wear chemical safety goggles or a face shield.[6]

Hand Protection: Use chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves for any

signs of degradation before use.[5]

Body Protection: A laboratory coat or other protective clothing should be worn to prevent skin

contact.[5]

3.3. Handling Procedures

Avoid contact with skin, eyes, and clothing.[6]

Do not breathe vapors or mists.[8]

Wash hands thoroughly after handling.[6]

Keep the container tightly closed when not in use.[4]

3.4. Storage

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents and strong bases.[6]

Keep containers tightly closed to prevent leakage.[4]
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Preparation

Handling Post-Handling

Review Safety Data Sheet (SDS) Ensure proper ventilation (Fume Hood) Don Personal Protective Equipment (PPE) Carefully measure and dispense 1,8-Dibromooctane

Keep container tightly closed when not in use

Avoid inhalation of vapors and direct contact

Properly label and store the chemical

Decontaminate work area Remove and dispose of PPE correctly Wash hands thoroughly

Click to download full resolution via product page

Safe Handling Workflow for 1,8-Dibromooctane

Emergency Procedures
4.1. First Aid Measures

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if you feel unwell.[8]

In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing. If skin irritation persists, get medical attention.[8]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing for at least 15 minutes and seek medical

attention.[8]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[4]

4.2. Accidental Release Measures

Small Spills: Absorb the spill with an inert, non-combustible material such as sand or

vermiculite. Collect the absorbed material into a suitable, sealed container for disposal as

hazardous waste.[6]
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Large Spills: Evacuate the area immediately. Contact your institution's emergency response

team.[9]

4.3. Fire-Fighting Measures

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), water spray, or

alcohol-resistant foam.[4]

Hazardous Combustion Products: Thermal decomposition can produce carbon oxides and

hydrogen bromide gas.[8]

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.[8]

Chemical Spill Personal Exposure

Spill Occurs

Evacuate Immediate Area

Small Spill

Assess spill size

Large Spill

Assess spill size

Absorb with inert material Contact Emergency Response Team

Collect in sealed container for disposal

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air Wash with soap and water Rinse eyes for 15 mins Rinse mouth, do not induce vomiting

Seek Medical Attention
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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